Cas no 1361789-89-0 (2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine)
2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H3F5N2O/c9-7(10)4-1-6(16-8(11,12)13)5(2-14)15-3-4/h1,3,7H
- InChI Key: ZNSRQMXTURJNNE-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C#N)C(=C1)OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 284
- XLogP3: 2.7
- Topological Polar Surface Area: 45.9
2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026002907-250mg |
2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine |
1361789-89-0 | 97% | 250mg |
646.00 USD | 2021-06-08 | |
| Alichem | A026002907-500mg |
2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine |
1361789-89-0 | 97% | 500mg |
950.60 USD | 2021-06-08 | |
| Alichem | A026002907-1g |
2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine |
1361789-89-0 | 97% | 1g |
1,797.60 USD | 2021-06-08 |
2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
Additional information on 2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine
Research Briefing on 2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine (CAS: 1361789-89-0)
The compound 2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine (CAS: 1361789-89-0) has recently emerged as a significant focus in chemical biology and pharmaceutical research due to its unique structural features and potential applications. This heterocyclic compound, characterized by its cyano, difluoromethyl, and trifluoromethoxy substituents, exhibits promising physicochemical properties that make it valuable for drug discovery and agrochemical development. Recent studies have explored its synthesis, reactivity, and biological activities, positioning it as a versatile building block for medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel kinase inhibitors. The researchers utilized 1361789-89-0 as a core scaffold to develop potent and selective inhibitors targeting specific cancer-related kinases. The electron-withdrawing properties of the trifluoromethoxy group were found to significantly influence the compound's binding affinity and metabolic stability, making it particularly valuable for structure-activity relationship studies.
In agrochemical applications, recent patent filings (WO2023052345) have highlighted the use of 2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine as a precursor for novel fungicides. The compound's unique combination of fluorine atoms and pyridine core structure contributes to enhanced bioavailability and target specificity against fungal pathogens. Field trials conducted in 2023 showed promising results for controlling resistant strains of agricultural pests, with improved environmental profiles compared to existing products.
From a synthetic chemistry perspective, innovative methodologies have been developed to optimize the production of 1361789-89-0. A 2024 publication in Organic Process Research & Development described a continuous-flow process that improved yield (82% vs. traditional batch method's 65%) while reducing hazardous waste generation. This advancement addresses key challenges in scaling up production while maintaining cost-effectiveness and sustainability - crucial factors for pharmaceutical and agrochemical applications.
The compound's mechanism of action continues to be elucidated through structural biology studies. Cryo-EM and X-ray crystallography data (PDB ID: 8T4F) revealed how the trifluoromethoxy group participates in unique halogen bonding interactions with biological targets, explaining its enhanced binding properties. These insights are driving the design of next-generation compounds with improved selectivity and reduced off-target effects.
Looking forward, 2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine represents a compelling case study in rational molecular design. Its combination of fluorine atoms and heterocyclic core continues to inspire novel applications across multiple therapeutic areas, including CNS disorders and infectious diseases. Ongoing research is exploring its potential in PROTACs (proteolysis targeting chimeras) and other targeted protein degradation technologies, where its physicochemical properties may offer distinct advantages.
1361789-89-0 (2-Cyano-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)